Cas no 73541-66-9 (6-{[bis(2-chloroethyl)amino]methyl}pyrimidine-2,4(1H,3H)-dione)

6-{[bis(2-chloroethyl)amino]methyl}pyrimidine-2,4(1H,3H)-dione structure
73541-66-9 structure
Product Name:6-{[bis(2-chloroethyl)amino]methyl}pyrimidine-2,4(1H,3H)-dione
CAS No:73541-66-9
MF:C9H14Cl3N3O2
MW:302.585359096527
CID:978155
PubChem ID:24196500
Update Time:2025-04-19

6-{[bis(2-chloroethyl)amino]methyl}pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

    • 6-{[bis(2-chloroethyl)amino]methyl}pyrimidine-2,4(1H,3H)-dione
    • 6-[bis(2-chloroethyl)aminomethyl]-1H-pyrimidine-2,4-dione,hydrochloride
    • NSC-225340
    • 73541-66-9
    • NSC225340
    • 6-{[Bis(2-chloroethyl)amino]methyl}pyrimidine-2,4(1H,3H)-dione--hydrogen chloride (1/1)
    • DTXSID60638888
    • Inchi: 1S/C9H13Cl2N3O2.ClH/c10-1-3-14(4-2-11)6-7-5-8(15)13-9(16)12-7;/h5H,1-4,6H2,(H2,12,13,15,16);1H
    • InChI Key: MFQQVZNBBBOOJU-UHFFFAOYSA-N
    • SMILES: ClCCN(CCCl)CC1=CC(NC(N1)=O)=O.Cl

Computed Properties

  • Exact Mass: 301.015160g/mol
  • Monoisotopic Mass: 301.015160g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 301
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.4Ų

6-{[bis(2-chloroethyl)amino]methyl}pyrimidine-2,4(1H,3H)-dione Related Literature

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